2-Bromo-4-(trifluoromethyl)benzo[d]thiazole

• IUPAC Name: 2-bromo-4-(trifluoromethyl)-1,3-benzothiazole
• InChI: InChI=1S/C8H3BrF3NS/c9-7-13-6-4(8(10,11)12)2-1-3-5(6)14-7/h1-3H
• InChI Key: ZCDNOJQDHNJLRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)SC(=N2)Br)C(F)(F)F
• Molecular Formula: C8H3BrF3NS
• DSSTOX Substance ID: DTXSID50646593
• Molecular Weight: 282.08 g/mol
• CAS RN: 898748-19-1

Description

2-Bromo-4-(trifluoromethyl)benzo[d]thiazole (BTB) is a chemical compound that belongs to the class of heterocyclic compounds. It has been widely used in scientific research due to its unique chemical properties and potential applications.

Scientific Research Applications

Fluorescent Compound Synthesis

A family of thiazole-based aromatic heterocyclic fluorescent compounds, including those with bromo, triphenylamino, and other groups, have been designed and synthesized. These compounds demonstrate adjustable electronic properties and high luminescence quantum yields. Compound 2, which can be derived from 5-bromothiazole, shows promise in applications requiring green fluorescence emission and excellent thermal stability (Tao et al., 2013).

Organic Semiconductors

Benzo[d][1,2,3]thiadiazole (BT) derivatives are significantly used in organic semiconductors for various optoelectronic applications. The study introduces isomers like 6-fluoro-isoBT and 5,6-difluoro-isoBT in copolymers, demonstrating their potential in enhancing device performance, including field-effect transistors and solar cells (Chen et al., 2016).

Ionic Liquids in Organic Synthesis

Thiazole derivatives have been utilized to create novel organic ionic liquids (OILs) that facilitate the benzoin condensation of benzaldehyde, showcasing their utility in promoting specific organic reactions (Davis & Forrester, 1999).

Synthesis of Benzothiazoles

A method for synthesizing substituted benzothiazoles from 2-bromoanilides using a palladium catalyst has been developed. This method allows for high yields and could be applied in generating compounds for various research and development purposes (Itoh & Mase, 2007).

Corrosion Inhibition

Benzothiazole derivatives have been evaluated as corrosion inhibitors for carbon steel in 1 M HCl, offering higher stability and efficiency than previously known inhibitors. This suggests their potential application in protecting metals from corrosion, which is critical in industrial settings (Hu et al., 2016).

Antitumor Agents

The development of 2-(4-aminophenyl)benzothiazoles as antitumor agents has been described, with particular emphasis on their selectivity and potency against various cancer cell lines. This research highlights the therapeutic potential of benzothiazole derivatives in oncology (Bradshaw, Stevens, & Westwell, 2001).

Mechanism of Action

Target of Action

Thiazole derivatives, a class to which this compound belongs, have been reported to exhibit diverse biological activities . They have been associated with antimicrobial, antifungal, antiviral, and antitumor properties .

Mode of Action

Thiazole derivatives have been found to interact with various biological targets, leading to changes in cellular processes . For instance, some thiazole derivatives have been found to inhibit quorum sensing in bacteria, a process that regulates virulence and biofilm formation .

Biochemical Pathways

For instance, they can disrupt bacterial quorum sensing pathways, affecting nutrient availability, defense mechanisms, and toxic behaviors such as biofilm formation and virulence production .

Result of Action

Thiazole derivatives have been associated with a range of biological effects, including antimicrobial, antifungal, antiviral, and antitumor activities .